Cas no 91933-54-9 ((5-methylisoxazol-3-yl)amino(oxo)acetic acid)

(5-Methylisoxazol-3-yl)amino(oxo)acetic acid is a heterocyclic carboxylic acid derivative featuring a reactive isoxazole core. Its structure combines a 5-methylisoxazole moiety with an amino(oxo)acetic acid functional group, making it a versatile intermediate in organic synthesis and medicinal chemistry. The compound exhibits potential as a building block for the development of pharmacologically active molecules, particularly in the design of enzyme inhibitors or antimicrobial agents. Its distinct chemical framework allows for selective modifications, enabling tailored applications in drug discovery and agrochemical research. The product is characterized by its stability under standard conditions and compatibility with common synthetic protocols, facilitating its integration into complex molecular architectures.
(5-methylisoxazol-3-yl)amino(oxo)acetic acid structure
91933-54-9 structure
Product Name:(5-methylisoxazol-3-yl)amino(oxo)acetic acid
CAS No:91933-54-9
MF:C6H6N2O4
MW:170.122841358185
MDL:MFCD09971243
CID:800231
PubChem ID:13545131
Update Time:2025-06-07

(5-methylisoxazol-3-yl)amino(oxo)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((5-Methylisoxazol-3-yl)amino)-2-oxoacetic acid
    • (5-METHYLISOXAZOL-3-YL)AMINO](OXO)ACETIC ACID
    • [(5-Methylisoxazol-3-yl)amino](oxo)acetic acid
    • 2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoacetic acid
    • Acetic acid,2-[(5-methyl-3-isoxazolyl)amino]-2-oxo-
    • [(5-methyl-1,2-oxazol-3-yl)amino](oxo)acetic acid
    • <(5-methyl-3-isoxazolyl)amino>oxoacetic acid
    • MFCD09971243
    • LS-03115
    • 91933-54-9
    • EN300-36938
    • FT-0679601
    • CS-0247588
    • 2-((5-Methylisoxazol-3-yl)amino)-2-oxoaceticacid
    • AB00999557-01
    • [(5-methylisoxazol-3-yl)amino](oxo)aceticacid
    • [((3E)-5-METHYL-3(2H)-ISOXAZOLYLIDENE)AMINO](OXO)ACETIC ACID
    • AKOS005172248
    • [(5-methyl-3-isoxazolyl)amino](oxo)acetic acid
    • [(5-methyl-1,2-oxazol-3-yl)carbamoyl]formic acid
    • DTXSID80543384
    • (5-methylisoxazol-3-yl)amino(oxo)acetic acid
    • MDL： MFCD09971243
    • Inchi： 1S/C6H6N2O4/c1-3-2-4(8-12-3)7-5(9)6(10)11/h2H,1H3,(H,10,11)(H,7,8,9)
    • InChI Key： YQLZGIZUEZWTTQ-UHFFFAOYSA-N
    • SMILES： O1C(C)=CC(=N1)NC(C(=O)O)=O

Computed Properties

  • Exact Mass: 170.03300
  • Monoisotopic Mass: 170.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Density: 1.554
  • Refractive Index: 1.597
  • PSA: 92.43000
  • LogP: 0.07910

(5-methylisoxazol-3-yl)amino(oxo)acetic acid Security Information

  • HazardClass：IRRITANT

(5-methylisoxazol-3-yl)amino(oxo)acetic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(5-methylisoxazol-3-yl)amino(oxo)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M560880-10mg
[(5-methylisoxazol-3-yl)amino](oxo)acetic acid
 91933-54-9
10mg
 $ 50.00 2022-06-03
TRC
M560880-50mg
[(5-methylisoxazol-3-yl)amino](oxo)acetic acid
 91933-54-9
50mg
 $ 65.00 2022-06-03
TRC
M560880-100mg
[(5-methylisoxazol-3-yl)amino](oxo)acetic acid
 91933-54-9
100mg
 $ 80.00 2022-06-03
Chemenu
CM274193-5g
2-((5-Methylisoxazol-3-yl)amino)-2-oxoacetic acid
 91933-54-9 95%
5g
 $317 2024-07-20
abcr
AB266814-1 g
[(5-Methyl-3-isoxazolyl)amino](oxo)acetic acid
 91933-54-9
1g
 €137.20 2023-06-22
Chemenu
CM274193-5g
2-((5-Methylisoxazol-3-yl)amino)-2-oxoacetic acid
 91933-54-9 95%
5g
 $317 2021-08-18
Enamine
EN300-36938-0.05g
[(5-methyl-1,2-oxazol-3-yl)carbamoyl]formic acid
 91933-54-9 95%
0.05g
 $19.0 2023-02-10
Enamine
EN300-36938-0.1g
[(5-methyl-1,2-oxazol-3-yl)carbamoyl]formic acid
 91933-54-9 95%
0.1g
 $27.0 2023-02-10
Enamine
EN300-36938-0.25g
[(5-methyl-1,2-oxazol-3-yl)carbamoyl]formic acid
 91933-54-9 95%
0.25g
 $39.0 2023-02-10
Enamine
EN300-36938-0.5g
[(5-methyl-1,2-oxazol-3-yl)carbamoyl]formic acid
 91933-54-9 95%
0.5g
 $61.0 2023-02-10

(5-methylisoxazol-3-yl)amino(oxo)acetic acid Related Literature

Related Categories

91933-54-9 ((5-methylisoxazol-3-yl)amino(oxo)acetic acid) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd